Cas no 2189368-28-1 (6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• CAS No: 2189368-28-1
• MF: C₂₀H₃₃N₃O₃
• MW: 363.494325399399
• CID: 5461824
• Update Time: 2025-05-24

6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one
• 6-tert-butyl-2-[[1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl]methyl]pyridazin-3-one
• 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H33N3O3/c1-19(2,3)17-4-5-18(24)23(21-17)14-16-6-10-22(11-7-16)15-20(25)8-12-26-13-9-20/h4-5,16,25H,6-15H2,1-3H3
• InChI Key： RGFUIFCUUUZBPH-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)CN1CCC(CN2C(C=CC(C(C)(C)C)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 565
• XLogP3: 1.5
• Topological Polar Surface Area: 65.4

Additional information on 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one

Introduction to 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one (CAS No. 2189368-28-1)

6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2189368-28-1, belongs to the dihydropyridazinone class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a tert-butyl substituent, a piperidine ring, and an oxane moiety, contributes to its complex chemical profile and potential therapeutic applications.

The tert-butyl group at the sixth position of the molecule enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability and oral bioavailability. This feature makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents. Additionally, the piperidine ring is a common pharmacophore in many bioactive molecules, particularly in drugs targeting neurological and cardiovascular systems. Its incorporation into this compound suggests potential interactions with biological targets relevant to these areas.

The oxane moiety, derived from tetrahydrofuran, introduces a cyclic ether structure that can influence the compound's solubility and metabolic stability. This structural element is often found in biologically active compounds due to its ability to mimic natural biomolecules and facilitate specific interactions with biological targets. The combination of these structural features makes 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one a structurally intriguing molecule worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The integration of machine learning algorithms has allowed for the rapid screening of virtual libraries containing millions of potential drug candidates. In this context, 6-Tert-butyl-2-({1-[(4-hydroxyoxan-4-yl)methyl]piperidin-4-yl}methyl)-2,3-dihydropyridazin-3-one has been identified as a promising lead compound through high-throughput virtual screening (HTVS). These computational studies suggest that it may exhibit inhibitory activity against various enzymes and receptors relevant to human health.

The hydroxyoxan group within the molecule is particularly noteworthy, as it introduces a hydroxyl functional group adjacent to an oxygen-containing heterocycle. This configuration is often associated with molecules that exhibit antioxidant or anti-inflammatory properties. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as proteins and nucleic acids. Furthermore, the presence of this group may influence the compound's metabolic pathways upon administration.

In vitro studies have begun to explore the potential pharmacological effects of 6-Tert-butyl-2-({1-[ (4-hydroxyoxan -4 - yl)methyl] piperidin -4 - yl }methyl) - 2 , 3 - dihydropyridazin - 3 - one (CAS No. 2189368 -28 -1). Initial experiments have shown that it demonstrates moderate inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer and neurodegeneration. These findings are particularly exciting given the growing interest in kinase inhibitors as therapeutic agents. The ability of this compound to modulate enzymatic activity may provide a foundation for developing novel treatments targeting these conditions.

The synthesis of this complex molecule presents both challenges and opportunities for organic chemists. The multi-step synthesis involves the careful construction of the dihydropyridazinone core while incorporating the various substituents in their correct positions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex molecular architectures with high precision. These techniques are essential for ensuring the correct stereochemistry and functional group arrangement required for biological activity.

One of the key challenges in developing new pharmaceuticals is understanding how molecular structure influences biological activity. The three-dimensional conformation of a drug molecule plays a critical role in its interaction with biological targets. Computational methods such as molecular dynamics simulations can provide insights into how this compound might bind to its target proteins or enzymes at an atomic level. These simulations can help guide medicinal chemists in designing derivatives with enhanced potency or selectivity.

The dihydropyridazinone scaffold itself has been extensively studied for its pharmacological properties. This class of compounds is known for its versatility in modulating various biological pathways due to its ability to engage multiple binding sites on target proteins. The structural features present in 6-Tert-butyl - 2 - ({1-[ (4-hydroxyoxan -4 - yl)methyl] piperidin -4 - yl }methyl) - 2 , 3 - dihydropyridazin - 3 - one make it an interesting candidate for further exploration within this scaffold.

Recent research has highlighted the importance of understanding drug metabolism and pharmacokinetics early in the drug discovery process. Metabolic stability is crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect. Techniques such as liquid chromatography-mass spectrometry (LCMS) are commonly used to assess metabolic degradation pathways. Preliminary studies on this compound suggest that it may exhibit reasonable metabolic stability under certain conditions, making it a viable candidate for further development.

The potential therapeutic applications of 6-Tert-butyl - 2 - ({1-[ (4-hydroxyoxan -4 - yl)methyl] piperidin -4 - yl }methyl) - 2 , 3 - dihydropyridazin - 3 - one are still being explored, but initial findings suggest that it may have utility in treating conditions such as inflammation, pain management, and neurodegenerative disorders. The presence of multiple functional groups capable of engaging different biological targets makes it an attractive candidate for multitarget drug design strategies.

In conclusion,6-Tert-butyl – 2 – ({1-[ (4-hydroxyoxan – 4 – yl)methyl] piperidin – 4 – yl }methyl) – 2 , 3 – dihydropyridazin – 3 – one (CAS No. 2189368 –28 –1) is a structurally complex and biologically intriguing molecule with significant potential for further research and development. Its unique combination of functional groups makes it an attractive candidate for exploring new therapeutic avenues in pharmaceutical chemistry and medicinal biology.